5-bromo-1-(difluoromethyl)-1H-pyrazole

• IUPAC Name: 5-bromo-1-(difluoromethyl)pyrazole
• InChI: InChI=1S/C4H3BrF2N2/c5-3-1-2-8-9(3)4(6)7/h1-2,4H
• InChI Key: BFUIWJSESAMSCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)C(F)F)Br
• Molecular Formula: C4H3BrF2N2
• Molecular Weight: 196.98 g/mol
• CAS RN: 1946823-04-6

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its InChI code. For “5-Bromo-1-(difluoromethyl)pyridin-2(1H)-one”, the InChI code is "1S/C6H4BrF2NO/c7-4-1-2-5(11)10(3-4)6(8)9/h1-3,6H". For “5-bromo-1-(difluoromethyl)-1H-imidazole”, the InChI code is "1S/C4H3BrF2N2/c5-3-1-8-2-9(3)4(6)7/h1-2,4H".

Physical And Chemical Properties Analysis

For “5-Bromo-1-(difluoromethyl)pyridin-2(1H)-one”, it has a molecular weight of 224, and it’s a solid at room temperature. For “5-bromo-1-(difluoromethyl)-1H-imidazole”, it has a molecular weight of 196.98.

Scientific Research Applications

Synthesis and Chemical Properties

5-Bromo-1-(difluoromethyl)-1H-pyrazole is a compound of interest in the synthesis of various heterocyclic compounds, showing versatility as a precursor. For instance, brominated trihalomethylenones have been explored for synthesizing 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles through cyclocondensation reactions, indicating the utility of brominated compounds in creating diverse pyrazole derivatives with moderate to good yields. This process involves nucleophilic substitution reactions and cycloaddition reactions, demonstrating the compound's role in synthesizing azidomethyl, triazolyl, and aminomethyl pyrazoles (Martins et al., 2013).

Antifungal Activity

The antifungal activity of 5-bromo-1-(difluoromethyl)-1H-pyrazole derivatives has been studied, showing that these compounds can be effective against phytopathogenic fungi. Notably, some derivatives have demonstrated superior antifungal activity compared to commercial antifungals, suggesting potential applications in agricultural and pharmaceutical antifungal development (Du et al., 2015).

Antiproliferative Agents

Compounds derived from 5-bromo-1-(difluoromethyl)-1H-pyrazole have been evaluated for their antiproliferative properties, particularly against cancer cell lines. Some derivatives exhibit significant cytotoxic effects on breast cancer and leukemia cells, pointing to their potential as chemotherapeutic agents. The mechanisms involve inducing apoptosis in cancer cells, suggesting the value of these compounds in cancer research and therapy development (Ananda et al., 2017).

Cytotoxicity and Molecular Structures

The synthesis of pyridyl–pyrazole-3-one derivatives and their structural analysis through crystallography have been conducted. Some of these compounds exhibit selective cytotoxicity against tumor cell lines without harming normal cells, underlining the importance of structural modifications in enhancing therapeutic potential and selectivity (Huang et al., 2017).

Synthesis and Characterization of Pyrazoles

5-Bromo-1-(difluoromethyl)-1H-pyrazole also serves as a key intermediate in synthesizing novel pyrazole compounds with varied biological activities. These activities include antimicrobial properties against a range of pathogens, highlighting the compound's role in developing new antibacterial and antifungal agents (Sherkar & Bhandarkar, 2015).

Safety and Hazards

The safety information for “5-Bromo-1-(difluoromethyl)pyridin-2(1H)-one” includes hazard statements H302-H315-H319-H335 and precautionary statements P261-P305+P351+P338. Please refer to the Material Safety Data Sheet (MSDS) for more detailed safety information.